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An In-depth Technical Guide to the Chemical and Physical Properties of Calcium Gluconate
Monohydrate

Introduction

Calcium gluconate monohydrate (C12H22Ca014-H20) is the monohydrate calcium salt of D-
gluconic acid. It is widely utilized in the pharmaceutical industry as a mineral supplement and a
therapeutic agent to treat conditions arising from calcium deficiencies, such as hypocalcemia.
[1][2][3][4] It is also used as an antidote for magnesium sulfate toxicity and in the management
of hydrofluoric acid burns.[1][5] Its efficacy and formulation into stable, safe, and effective
dosage forms—such as oral tablets and intravenous injections—are critically dependent on its
chemical and physical properties.

This technical guide provides a comprehensive overview of the core chemical and physical
characteristics of calcium gluconate monohydrate for researchers, scientists, and drug
development professionals. It includes quantitative data, detailed experimental protocols for
property determination, and visual diagrams of key workflows and relationships.

Core Chemical and Physical Properties

The fundamental properties of calcium gluconate monohydrate are summarized below. These
data are essential for formulation development, quality control, and regulatory submissions.

Table 1: General and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b13397272?utm_src=pdf-interest
https://www.nbinno.com/article/minerals/calcium-gluconate-monohydrate-properties-pharmaceutical-uses-ma
https://go.drugbank.com/salts/DBSALT001520
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0473578.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8766458.htm
https://www.nbinno.com/article/minerals/calcium-gluconate-monohydrate-properties-pharmaceutical-uses-ma
https://www.ncbi.nlm.nih.gov/books/NBK557463/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13397272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References
calcium;bis((2R,3S,4R,5R)-2,3,
4,5,6-

IUPAC Name [6]

pentahydroxyhexanoate);hydra
te

Molecular Formula

C12H22Ca014:-H20 or

[AleI7Is]eI0]11][12]

C12H24Ca01s

Molecular Weight 448.39 g/imol (2114161 71[81[10][13]

CAS Number 66905-23-5, 18016-24-5 [I[21416] 781N L[ 13][14]
White or almost white,

Appearance crystalline or granular powder.  [4][7][8][9][11][12][14][15]

Odorless and tasteless.

pH of Solution

Solutions are neutral to litmus.
For injectable forms, the pH is
typically adjusted to 6.0 - 8.2.

[2131[7]

ble 2: Physical and Pl ical .

Property Value References
~120 °C (may indicate loss of

Melting Point water of hydration); ~195 °C [14][16][17]
(with decomposition).

Density (Bulk) 0.30 - 0.65 g/cm?3 [16][18]
Sparingly and slowly soluble in

o cold water (3.3 - 3.5 g/100 mL

Solubility in Water ] [A7IL][27]18]
at 25°C). Freely soluble in
boiling water.
Insoluble in ethanol, acetic

Solubility in Organic Solvents acid, and other organic [7]8][16][17]
solvents.

Stability Stable in air. [71[17]
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Experimental Protocols

Standardized methodologies are crucial for obtaining reliable and reproducible data. The
following sections detail the protocols for determining key properties of calcium gluconate
monohydrate, with references to pharmacopeial chapters and scientific literature.

Assay: Purity Determination by Complexometric
Titration

This method determines the purity of calcium gluconate by titrating the calcium ions with a
standardized solution of ethylenediaminetetraacetic acid (EDTA).

Principle: EDTA, a hexadentate ligand, forms a stable, water-soluble 1:1 complex with Caz*
ions. The endpoint of the titration is detected using a metal-ion indicator that changes color
when it is displaced from the calcium ion by EDTA.

Methodology:

o Sample Preparation: Accurately weigh about 800 mg of the calcium gluconate sample.
Dissolve it in 150 mL of water, adding 2 mL of 3 N hydrochloric acid to aid dissolution.[19]

o Buffering: Add 15 mL of 1 N sodium hydroxide or a suitable pH 10 buffer solution (e.g.,
ammonia-ammonium chloride) to the sample solution. The reaction is pH-dependent and
requires an alkaline medium.[19][20]

« Indicator Addition: Add approximately 300 mg of a suitable indicator, such as hydroxy
naphthol blue or calmagite.[19]

« Titration: Titrate the solution immediately with a standardized 0.05 M disodium EDTA solution
(VS).

o Endpoint Detection: The endpoint is reached when the solution color changes sharply from
red-purple to a clear blue.[15][19]

o Calculation: The percentage of calcium gluconate monohydrate is calculated from the
volume of EDTA titrant consumed, its molarity, and the initial sample weight.
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Caption: Workflow for the complexometric titration assay of calcium gluconate.

Melting Point Determination
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The melting point is a critical parameter for material identification and purity assessment. The
standard method is described in USP Chapter <741>.[21]

Methodology:

o Sample Preparation: The sample must be thoroughly dried. Gently crush the substance into
a fine powder.

o Capillary Loading: Pack the dry powder into a capillary tube (0.8-1.2 mm internal diameter)
to form a compact column 2.5-3.5 mm high.[21]

e Heating: Place the capillary in a melting point apparatus. The temperature should be raised
until it is about 5°C below the expected melting point.

e Measurement: From this point, heat the sample at a constant rate of 1°C per minute.[21]
e Range Recording: Record two temperatures:

o Onset Point: The temperature at which the column of powder is observed to collapse
against the inner wall of the capillary.

o Clear Point: The temperature at which the substance becomes completely liquid. The
melting range is the interval between the onset and clear points.

Solubility Determination
Solubility data is vital for developing both oral and parenteral dosage forms. The static
equilibrium method is commonly employed.[22]

Methodology:

o Equilibration: Add an excess amount of calcium gluconate monohydrate powder to a known
volume of the solvent (e.g., water) in a sealed, temperature-controlled vessel.

o Agitation: Stir the resulting suspension at a constant temperature for a sufficient duration
(e.g., 12-24 hours) to ensure that equilibrium is reached between the dissolved and
undissolved solid.[22]
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» Phase Separation: Cease agitation and allow the undissolved solid to settle completely.
o Sampling: Carefully withdraw a precise volume of the clear supernatant.

» Quantification: Determine the concentration of the dissolved calcium gluconate in the
supernatant using a validated analytical method, such as HPLC or gravimetric analysis (after
evaporating the solvent).

o Temperature Variation: Repeat the procedure at different temperatures to generate a
solubility curve.[22][23]

Powder Flow Properties

The flow characteristics of a powder are critical for manufacturing processes like die filling in
tableting and capsule filling. The Compressibility Index and Hausner Ratio are simple, common
metrics derived from bulk and tapped density measurements.[24][25][26]

Methodology:

o Bulk Density Determination:

o

Accurately weigh a specified quantity of powder (e.g., 100 g).

[¢]

Gently pour the powder into a graduated cylinder (e.g., 250 mL).[26]

[e]

Record the unsettled apparent volume (Vo).

[e]

Calculate Bulk Density (p_bulk) = Weight / Vo.

e Tapped Density Determination:

[¢]

Mount the graduated cylinder containing the powder onto a mechanical tapping apparatus.

o

Tap the cylinder a specified number of times (e.g., 500, 750, 1250 taps) until the volume
ceases to decrease.

[¢]

Record the final tapped volume (Vf).[26]

[e]

Calculate Tapped Density (p_tapped) = Weight / Vf.
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e Calculations:

o Compressibility Index (%) = 100 x (Vo - Vf) / Vo

o Hausner Ratio = Vo / Vf (or p_tapped / p_bulk)

Weigh Powder Sample

4 Bulk Density Tapped Density A
Measure Apparent Measure Tapped
Volume (Vo) Volume (Vf)
L~
Calculate: Calculate Carr's Index: Calculate Hausner Ratio: Calculate:
p_bulk = Weight / Vo 100 * (Vo - Vf) I Vo \YAYi p_tapped = Weight / Vf
-

Correlate to
Flowability Scale
(e.g., Excellent, Good, Poor)

Click to download full resolution via product page
Caption: Relationship between density measurements and powder flow metrics.

Signaling Pathways and Biological Role

As a source of calcium ions (Ca2*), calcium gluconate's primary biological role is to restore or
maintain extracellular calcium levels. Calcium is a ubiquitous second messenger essential for
numerous physiological processes.

Key Signaling Involvement:

o Neuromuscular Function: Calcium ions are critical for neurotransmitter release at synaptic
junctions and for muscle contraction by binding to troponin.
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e Cardiac Function: Ca?* influx during the plateau phase of the cardiac action potential is
essential for excitation-contraction coupling in cardiomyocytes. This is the basis for its use in
stabilizing cardiac membranes in cases of hyperkalemia.[5]

» Blood Coagulation: Calcium is a required cofactor for the activation of several clotting factors
in the coagulation cascade.

o Enzymatic Regulation: Many intracellular enzymes are activated or modulated by calcium,
often through calcium-binding proteins like calmodulin.

Calcium Gluconate
(Administration)

Increase in Extracellular
[Caz]

Antagonizes K+ effect Co_factor for
cIottlng factors

|olog|cal Effec

Cardiac Membrane Neurotransmitter Blood Coagulation
Muscle Contraction
Stabilization Release Cascade

Click to download full resolution via product page

Caption: High-level overview of calcium gluconate's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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